Cas no 1518435-16-9 (3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine)

• Product Name: 3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine
• CAS No: 1518435-16-9
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5577405
• Update Time: 2025-10-17

3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine, 3-methyl-2-(4-piperidinylmethyl)-
• 3-Methyl-2-(piperidin-4-ylmethyl)-3h-imidazo[4,5-b]pyridine
• 3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C13H18N4/c1-17-12(9-10-4-7-14-8-5-10)16-11-3-2-6-15-13(11)17/h2-3,6,10,14H,4-5,7-9H2,1H3
• InChI Key： OXGWFJQOIGGBSS-UHFFFAOYSA-N
• SMILES： C12N(C)C(CC3CCNCC3)=NC1=CC=CN=2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 419.5±15.0 °C(Predicted)
• pka: 10.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine

Comprehensive Overview of 3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 1518435-16-9)

3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 1518435-16-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the imidazo[4,5-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a piperidin-4-ylmethyl moiety further enhances its pharmacological relevance, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine has surged, driven by advancements in precision medicine and targeted therapy. Researchers are particularly intrigued by its potential role in modulating specific biochemical pathways, which could lead to breakthroughs in treating various conditions. The compound's imidazo[4,5-b]pyridine core is often associated with kinase inhibition, a hot topic in oncology and inflammation research.

The synthesis and characterization of 1518435-16-9 involve sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Its molecular structure, featuring a piperidin-4-ylmethyl side chain, offers versatility for further derivatization, enabling the creation of analogs with tailored properties. This adaptability aligns with current trends in structure-activity relationship (SAR) studies, where small modifications can significantly impact efficacy and selectivity.

From a commercial perspective, 3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine is available as a high-purity reference standard for research purposes. Its applications span across medicinal chemistry, where it serves as a building block for designing new drug candidates. The compound's relevance is further highlighted by its inclusion in patent filings and academic publications, underscoring its potential in addressing unmet medical needs.

One of the key advantages of 1518435-16-9 is its compatibility with modern drug discovery platforms, such as high-throughput screening (HTS) and fragment-based drug design (FBDD). These approaches are increasingly popular in the pharmaceutical industry, as they accelerate the identification of lead compounds. The imidazo[4,5-b]pyridine scaffold, in particular, has been explored for its ability to interact with various biological targets, including enzymes and receptors.

In addition to its therapeutic potential, 3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine is also studied for its physicochemical properties, such as solubility, stability, and bioavailability. These factors are critical in drug development, as they influence formulation strategies and dosing regimens. Researchers are actively investigating ways to optimize these properties to enhance the compound's clinical applicability.

The growing interest in 1518435-16-9 is reflected in the increasing number of scientific queries and literature citations. Common search terms related to this compound include "imidazo[4,5-b]pyridine derivatives," "piperidine-based compounds," and "kinase inhibitors." These keywords highlight the compound's association with cutting-edge research areas, such as signal transduction and targeted therapy.

Looking ahead, 3-methyl-2-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine is poised to play a pivotal role in advancing drug discovery efforts. Its structural features and biological activities make it a valuable tool for exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is likely to remain a focal point in the scientific community.

In summary, 1518435-16-9 represents a promising candidate for further investigation in medicinal chemistry and pharmacology. Its unique combination of a imidazo[4,5-b]pyridine core and a piperidin-4-ylmethyl side chain offers numerous opportunities for innovation. By leveraging its properties, researchers can contribute to the development of next-generation therapeutics with improved efficacy and safety profiles.